![molecular formula C16H16N4O3 B5662583 N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide](/img/structure/B5662583.png)
N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide
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Overview
Description
"N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide" is a chemical compound with potential pharmacological properties. Its synthesis, molecular structure analysis, and chemical properties are of significant interest in the field of medicinal chemistry.
Synthesis Analysis
The synthesis of compounds similar to "N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide" often involves multi-step reactions starting from common intermediates such as 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide. These compounds are generally characterized by techniques like IR, NMR, Mass spectra, and elemental analysis (Ramalingam et al., 2019).
Molecular Structure Analysis
Molecular structure analysis of such compounds is typically performed using XRD, FT-IR, UV-Vis, and NMR techniques. Theoretical calculations, such as those performed using density functional theory (DFT), help to obtain detailed information about molecular and chemical properties (Gültekin et al., 2020).
Chemical Reactions and Properties
Compounds like "N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide" can exhibit various chemical reactions. For instance, N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, a related compound, has been identified as a potent inhibitor of aminopeptidase N (APN), indicating its reactivity and potential as a biochemical tool (Lee et al., 2005).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and stability, are crucial for their practical applications. These properties are often determined experimentally and are essential for understanding the compound's behavior in different environments.
Chemical Properties Analysis
The chemical properties, including reactivity, potential biological activity, and interaction with other molecules, are key areas of study. For instance, studies on similar naphthyridine derivatives have shown significant antibacterial activity, indicating their chemical properties and potential applications (Kundenapally et al., 2019).
properties
IUPAC Name |
N-methyl-N-[1-(1,2-oxazol-3-yl)ethyl]-2-(5-oxo-1,6-naphthyridin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3/c1-11(13-6-9-23-18-13)19(2)15(21)10-20-8-5-14-12(16(20)22)4-3-7-17-14/h3-9,11H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GREWUUQLKRLEBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NOC=C1)N(C)C(=O)CN2C=CC3=C(C2=O)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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